N-(3,4-dimethylphenyl)-1,2,5-thiadiazole-3-carboxamide

• IUPAC Name: N-(3,4-dimethylphenyl)-1,2,5-thiadiazole-3-carboxamide
• InChI: InChI=1S/C11H11N3OS/c1-7-3-4-9(5-8(7)2)13-11(15)10-6-12-16-14-10/h3-6H,1-2H3,(H,13,15)
• InChI Key: WRHOFIPQVHCOOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=NSN=C2)C
• Molecular Formula: C11H11N3OS
• Molecular Weight: 233.29 g/mol

Description

N-(3,4-dimethylphenyl)-1,2,5-thiadiazole-3-carboxamide, also known as DMTC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMTC is a thiadiazole derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Mechanism of Action

N-(3,4-dimethylphenyl)-1,2,5-thiadiazole-3-carboxamide has been found to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE-4). COX-2 is an enzyme that plays a crucial role in the inflammatory response, and its inhibition by N-(3,4-dimethylphenyl)-1,2,5-thiadiazole-3-carboxamide has been found to have anti-inflammatory effects. PDE-4 is an enzyme that plays a role in the regulation of intracellular cyclic adenosine monophosphate (cAMP) levels, and its inhibition by N-(3,4-dimethylphenyl)-1,2,5-thiadiazole-3-carboxamide has been found to have anti-cancer effects.
Biochemical and Physiological Effects:
N-(3,4-dimethylphenyl)-1,2,5-thiadiazole-3-carboxamide has been found to have various biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines, including interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, N-(3,4-dimethylphenyl)-1,2,5-thiadiazole-3-carboxamide has been found to induce apoptosis in cancer cells and inhibit the growth of Mycobacterium tuberculosis.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethylphenyl)-1,2,5-thiadiazole-3-carboxamide has several advantages for lab experiments, including its low toxicity and high solubility in water. However, N-(3,4-dimethylphenyl)-1,2,5-thiadiazole-3-carboxamide has a low bioavailability, which limits its use in vivo. Additionally, N-(3,4-dimethylphenyl)-1,2,5-thiadiazole-3-carboxamide has a short half-life, which may limit its therapeutic efficacy.

Future Directions

There are several future directions for N-(3,4-dimethylphenyl)-1,2,5-thiadiazole-3-carboxamide research, including the development of N-(3,4-dimethylphenyl)-1,2,5-thiadiazole-3-carboxamide derivatives with improved bioavailability and therapeutic efficacy. Additionally, further research is needed to elucidate the molecular mechanisms underlying N-(3,4-dimethylphenyl)-1,2,5-thiadiazole-3-carboxamide's anti-inflammatory, anti-cancer, and anti-tuberculosis effects. Finally, N-(3,4-dimethylphenyl)-1,2,5-thiadiazole-3-carboxamide's potential as a therapeutic agent for other diseases, such as Alzheimer's disease and Parkinson's disease, should be explored.

Scientific Research Applications

N-(3,4-dimethylphenyl)-1,2,5-thiadiazole-3-carboxamide has been found to have potential therapeutic applications in various scientific research fields. It has been studied for its anti-inflammatory, anti-cancer, and anti-tuberculosis properties. N-(3,4-dimethylphenyl)-1,2,5-thiadiazole-3-carboxamide has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. Additionally, N-(3,4-dimethylphenyl)-1,2,5-thiadiazole-3-carboxamide has been found to have anti-tuberculosis activity by inhibiting the growth of Mycobacterium tuberculosis.